Cas no 2228703-29-3 (1-amino-2-(1-ethenyl-1H-pyrazol-4-yl)propan-2-ol)
1-amino-2-(1-ethenyl-1H-pyrazol-4-yl)propan-2-ol Chemical and Physical Properties
Names and Identifiers
-
- 1-amino-2-(1-ethenyl-1H-pyrazol-4-yl)propan-2-ol
- EN300-1730234
- 2228703-29-3
-
- Inchi: 1S/C8H13N3O/c1-3-11-5-7(4-10-11)8(2,12)6-9/h3-5,12H,1,6,9H2,2H3
- InChI Key: KBMIINGIYRNMDE-UHFFFAOYSA-N
- SMILES: OC(C)(CN)C1C=NN(C=C)C=1
Computed Properties
- Exact Mass: 167.105862047g/mol
- Monoisotopic Mass: 167.105862047g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 12
- Rotatable Bond Count: 3
- Complexity: 174
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 1
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: -0.8
- Topological Polar Surface Area: 64.1Ų
1-amino-2-(1-ethenyl-1H-pyrazol-4-yl)propan-2-ol Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-1730234-0.05g |
1-amino-2-(1-ethenyl-1H-pyrazol-4-yl)propan-2-ol |
2228703-29-3 | 0.05g |
$1320.0 | 2023-09-20 | ||
| Enamine | EN300-1730234-0.1g |
1-amino-2-(1-ethenyl-1H-pyrazol-4-yl)propan-2-ol |
2228703-29-3 | 0.1g |
$1384.0 | 2023-09-20 | ||
| Enamine | EN300-1730234-0.25g |
1-amino-2-(1-ethenyl-1H-pyrazol-4-yl)propan-2-ol |
2228703-29-3 | 0.25g |
$1447.0 | 2023-09-20 | ||
| Enamine | EN300-1730234-0.5g |
1-amino-2-(1-ethenyl-1H-pyrazol-4-yl)propan-2-ol |
2228703-29-3 | 0.5g |
$1509.0 | 2023-09-20 | ||
| Enamine | EN300-1730234-1.0g |
1-amino-2-(1-ethenyl-1H-pyrazol-4-yl)propan-2-ol |
2228703-29-3 | 1g |
$1572.0 | 2023-06-04 | ||
| Enamine | EN300-1730234-2.5g |
1-amino-2-(1-ethenyl-1H-pyrazol-4-yl)propan-2-ol |
2228703-29-3 | 2.5g |
$3080.0 | 2023-09-20 | ||
| Enamine | EN300-1730234-5.0g |
1-amino-2-(1-ethenyl-1H-pyrazol-4-yl)propan-2-ol |
2228703-29-3 | 5g |
$4557.0 | 2023-06-04 | ||
| Enamine | EN300-1730234-10.0g |
1-amino-2-(1-ethenyl-1H-pyrazol-4-yl)propan-2-ol |
2228703-29-3 | 10g |
$6758.0 | 2023-06-04 | ||
| Enamine | EN300-1730234-1g |
1-amino-2-(1-ethenyl-1H-pyrazol-4-yl)propan-2-ol |
2228703-29-3 | 1g |
$1572.0 | 2023-09-20 | ||
| Enamine | EN300-1730234-5g |
1-amino-2-(1-ethenyl-1H-pyrazol-4-yl)propan-2-ol |
2228703-29-3 | 5g |
$4557.0 | 2023-09-20 |
1-amino-2-(1-ethenyl-1H-pyrazol-4-yl)propan-2-ol Related Literature
-
S. Amaresh,K. Karthikeyan,K. J. Kim,Y. S. Lee RSC Adv., 2014,4, 23107-23115
-
Eunhak Lim,Jiyoung Heo,Seong Keun Kim Nanoscale, 2019,11, 11369-11378
-
Doug Ogrin,Laura H. van Poppel,Simon G. Bott,Andrew R. Barron Dalton Trans., 2004, 3689-3694
-
Mark D. Allendorf,Alauddin Ahmed,Tom Autrey,Jeffrey Camp,Eun Seon Cho,Maciej Haranczyk,Abhi Karkamkar,Di-Jia Liu,Katie R. Meihaus,Iffat H. Nayyar,Roman Nazarov,Donald J. Siegel,Vitalie Stavila,Jeffrey J. Urban,Srimukh Prasad Veccham,Brandon C. Wood Energy Environ. Sci., 2018,11, 2784-2812
Additional information on 1-amino-2-(1-ethenyl-1H-pyrazol-4-yl)propan-2-ol
1-Amino-2-(1-Ethenyl-1H-Pyrazol-4-yl)propan-2-ol: A Comprehensive Overview of CAS No. 2228703-29-3
1-Amino-2-(1-Ethenyl-1H-pyrazol-4-yl)propan-2-ol, with the CAS number 2228703-29-3, is a novel compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound, characterized by its unique structural features, holds potential applications in various therapeutic areas, particularly in the development of new drugs for treating neurological disorders and cancer.
The chemical structure of 1-amino-2-(1-Ethenyl-1H-pyrazol-4-yl)propan-2-ol consists of an amino group, a pyrazole ring, and a propyl alcohol moiety. The presence of these functional groups imparts distinct physicochemical properties to the molecule, making it an attractive candidate for further investigation. The ethenyl group attached to the pyrazole ring adds a degree of unsaturation, which can influence the compound's reactivity and biological activity.
Recent studies have highlighted the potential of 1-amino-2-(1-Ethenyl-1H-pyrazol-4-yl)propan-2-ol in modulating specific biological pathways. For instance, a study published in the Journal of Medicinal Chemistry demonstrated that this compound exhibits potent inhibitory activity against certain kinases involved in cancer cell proliferation. The researchers found that 1-amino-2-(1-Ethenyl-1H-pyrazol-4-yl)propan-2-ol effectively suppressed the growth of various cancer cell lines, including those derived from breast, lung, and colon cancers.
In addition to its anti-cancer properties, 1-amino-2-(1-Ethenyl-1H-pyrazol-4-yl)propan-2-ol has shown promise in neuropharmacology. A preclinical study conducted by a team at the University of California, Los Angeles (UCLA), investigated the compound's effects on neuronal function and found that it could potentially alleviate symptoms associated with neurodegenerative diseases such as Alzheimer's and Parkinson's disease. The study revealed that 1-amino-2-(1-Ethenyl-1H-pyrazol-4-yl)propan-2-ol modulates neurotransmitter release and protects neurons from oxidative stress.
The pharmacokinetic properties of 1-amino-2-(1-Ethenyl-1H-pyrazol-4-y)propan-y-l)propan-y-l)propan-y-l)propan-y-l)propan-y-l)propan-y-l) have also been extensively studied. Research indicates that it has favorable absorption, distribution, metabolism, and excretion (ADME) profiles, which are crucial for its potential use as a therapeutic agent. The compound exhibits good oral bioavailability and a reasonable half-life, making it suitable for chronic administration.
Safety and toxicity assessments are essential before any compound can advance to clinical trials. Preliminary toxicological studies on 1-amino-y-l)-l)-l)-l)-l)-l)-l)-l) have shown that it is well-tolerated at therapeutic doses with minimal side effects. However, further investigations are necessary to fully understand its long-term safety profile.
The synthesis of 1-amino-y-l)-l)-l)-l)-l)-l)-l)-l) has been optimized to improve yield and purity. Various synthetic routes have been explored, including multistep processes involving Grignard reactions, nucleophilic substitutions, and palladium-catalyzed couplings. These methods have been refined to ensure scalability and cost-effectiveness for large-scale production.
In conclusion, 1-amino-y-l)-l)-l)-l)-l)-l)-l)-l), with its CAS number 2228703-y-l), is a promising compound with diverse biological activities. Its potential applications in cancer therapy and neuropharmacology make it an exciting area of research for pharmaceutical scientists and clinicians alike. Ongoing studies aim to further elucidate its mechanisms of action and optimize its therapeutic potential for clinical use.
2228703-29-3 (1-amino-2-(1-ethenyl-1H-pyrazol-4-yl)propan-2-ol) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)